Cas no 2228496-51-1 (methyl 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2228496-51-1
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6258810
• PubChem ID: 165696381
• Update Time: 2025-05-22

methyl 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetate
• 2228496-51-1
• EN300-1908108
• methyl 2-[1-(5-bromopyridin-2-yl)cyclopropyl]-2-hydroxyacetate

• Inchi： 1S/C11H12BrNO3/c1-16-10(15)9(14)11(4-5-11)8-3-2-7(12)6-13-8/h2-3,6,9,14H,4-5H2,1H3
• InChI Key： FYNSTHJLYUMDFL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(C(C(=O)OC)O)CC1

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-1-(5-bromopyridin-2-yl)cyclopropyl-2-hydroxyacetate

Introduction to Methyl 2-(1-(5-Bromopyridin-2-yl)cyclopropyl)-2-hydroxyacetate (CAS No. 2228496-51-1)

Methyl 2-(1-(5-bromopyridin-2-yl)cyclopropyl)-2-hydroxyacetate, identified by the CAS number 2228496-51-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methyl group, a hydroxyl group, and a brominated pyridine ring fused with a cyclopropane ring. The combination of these functional groups makes it a versatile molecule for research and development in the fields of organic synthesis, medicinal chemistry, and materials science.

The compound's structure is particularly interesting due to the presence of the 5-bromopyridin moiety, which introduces electronic and steric effects that can influence its reactivity and biological activity. Recent studies have highlighted the importance of brominated aromatic compounds in drug design, particularly in targeting specific enzymes and receptors. For instance, researchers have explored the potential of methyl 2-(1-(5-bromopyridin-2-yl)cyclopropyl)-hydroxyacetate as a lead compound for developing inhibitors against certain kinases involved in cancer progression.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, cyclopropanation reactions, and esterification. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromopyridine group. This method not only ensures high yield but also allows for precise control over the stereochemistry of the molecule, which is critical for its biological activity.

The cyclopropane ring in this compound adds another layer of complexity to its structure. Cyclopropane-containing compounds are known for their unique reactivity due to their strained ring system. This strain can be exploited in various chemical transformations, such as ring-opening reactions under specific conditions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for pharmacological studies.

From an applications perspective, methyl 2-(1-(5-bromopyridin-2-yl)cyclopropyl)-hydroxyacetate has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with potential anti-inflammatory or antitumor properties. Additionally, its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis.

In conclusion, methyl 2-(1-(5-bromopyridin-2-yl)cyclopropyl)-hydroxyacetate (CAS No. 2228496-51-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science.